Cas no 144740-53-4 (Flupyrsulfuron-methyl)

• Product Name: Flupyrsulfuron-methyl
• CAS No: 144740-53-4
• MF: C₁₅H₁₄F₃N₅O₇S
• MW: 465.361172199249
• CID: 190560
• PubChem ID: 170354
• Update Time: 2025-05-23

Flupyrsulfuron-methyl Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylicacid,2-[[[[(4,6-dimethoxy-2-pyrimidinyl)amino]carbonyl]amino]sulfonyl]-6-(trifluoromethyl)-,methyl ester
• methyl 2-[(4,6-dimethoxypyrimidin-2-yl)carbamoylsulfamoyl]-6-(trifluoromethyl)pyridine-3-carboxylate
• Methyl 2-{[(4,6-dimethoxy-2-pyrimidinyl)carbamoyl]sulfamoyl}-6-(trifluoromethyl)nicotinate
• Flupyrsulfuron-methyl
• 144740-53-4
• SCHEMBL733528
• 3-Pyridinecarboxylic acid, 2-[[[[(4,6-dimethoxy-2-pyrimidinyl)amino]carbonyl]amino]sulfonyl]-6-(trifluoromethyl)-, methyl ester
• 8D7IY4M255
• FLUPYRSULFURON-METHYL [MI]
• Methyl 2-(N-((4,6-dimethoxypyrimidin-2-yl)carbamoyl)sulfamoyl)-6-(trifluoromethyl)nicotinate
• UNII-8D7IY4M255
• 3-Pyridinecarboxylic acid, 2-(((((4,6-dimethoxy-2-pyrimidinyl)amino)carbonyl)amino)sulfonyl)-6-(trifluoromethyl)-, methyl ester
• 2-[[[[(4,6-Dimethoxy-2-pyrimidinyl)amino]carbonyl]amino]sulfonyl]-6-(trifluoromethyl)-3-pyridinecarboxylic acid methyl ester
• DTXSID80162796
• 2-(((((4,6-DIMETHOXY-2-PYRIMIDINYL)AMINO)CARBONYL)AMINO)SULFONYL)-6-(TRIFLUOROMETHYL)-3-PYRIDINECARBOXYLIC ACID METHYL ESTER
• NS00009509
• Flupyrsulfuron-methyl [ISO]

• Inchi： 1S/C15H14F3N5O7S/c1-28-9-6-10(29-2)21-13(20-9)22-14(25)23-31(26,27)11-7(12(24)30-3)4-5-8(19-11)15(16,17)18/h4-6H,1-3H3,(H2,20,21,22,23,25)
• InChI Key： DTVOKYWXACGVGO-UHFFFAOYSA-N
• SMILES： S(C1C(C(=O)OC)=CC=C(C(F)(F)F)N=1)(NC(NC1N=C(C=C(N=1)OC)OC)=O)(=O)=O

Computed Properties

• Exact Mass: 465.05672
• Monoisotopic Mass: 465.057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 167Ų

Experimental Properties

• Density: 1.55
• Refractive Index: 1.542
• PSA: 158.7

Additional information on Flupyrsulfuron-methyl

Professional Introduction to Flupyrsulfuron-methyl (CAS No. 144740-53-4)

Flupyrsulfuron-methyl, a potent and highly selective herbicide, is widely recognized for its efficacy in controlling broadleaf weeds in various agricultural settings. With the CAS number 144740-53-4, this compound has garnered significant attention in the field of agrochemicals due to its unique mechanism of action and environmental profile. The introduction of Flupyrsulfuron-methyl into modern agriculture has not only enhanced crop yield but also contributed to sustainable farming practices by minimizing the impact on non-target vegetation.

The chemical structure of Flupyrsulfuron-methyl is characterized by its sulfonylurea moiety, which plays a crucial role in its herbicidal activity. This compound belongs to the sulfonylurea class of herbicides, known for their systemic mode of action. Flupyrsulfuron-methyl inhibits acetolactate synthase (ALS), an enzyme essential for the synthesis of branched-chain amino acids in plants. By targeting this enzyme, Flupyrsulfuron-methyl disrupts plant growth, leading to gradual desiccation and death of the weeds.

Recent advancements in the application of Flupyrsulfuron-methyl have highlighted its versatility in different cropping systems. For instance, studies have demonstrated its effectiveness in controlling invasive species such as Senecio vulgaris and Chickweed without causing significant harm to crops like corn and soybeans. This selectivity is attributed to the differential sensitivity of weeds and crops to ALS inhibition.

The environmental impact of Flupyrsulfuron-methyl has been a subject of extensive research. Modern formulations have been developed to enhance its degradation rates, ensuring that residues do not persist in the soil for extended periods. Studies indicate that under typical field conditions, Flupyrsulfuron-methyl degrades within a few days, with half-lives ranging from 3 to 7 days depending on soil type and moisture content. This rapid degradation profile contributes to its favorable environmental profile and reduces potential long-term ecological risks.

In addition to its herbicidal properties, Flupyrsulfuron-methyl has been explored for its potential applications in integrated pest management (IPM) systems. By effectively controlling weed populations, it reduces the need for multiple applications of other herbicides, thereby lowering the overall chemical footprint of agricultural practices. This aligns with global efforts to promote environmentally friendly farming methods that preserve biodiversity and soil health.

The development of novel application techniques has further enhanced the efficacy and safety of Flupyrsulfuron-methyl. Precision agriculture technologies, such as GPS-guided sprayers and variable rate technology (VRT), allow for targeted application, minimizing off-target drift and reducing exposure to non-target plants. These advancements not only improve the efficiency of Flupyrsulfuron-methyl but also contribute to cost savings for farmers by optimizing resource use.

Research into the mode of action of Flupyrsulfuron-methyl has revealed insights into its selectivity and efficacy. Studies using molecular modeling techniques have provided a detailed understanding of how Flupyrsulfuron-methyl interacts with the ALS enzyme in weeds versus crops. This knowledge has paved the way for the development of next-generation sulfonylurea herbicides with improved selectivity and reduced environmental impact.

The regulatory landscape surrounding Flupyrsulfuron-methyl reflects its importance in modern agriculture. Regulatory agencies worldwide have evaluated its safety profile through rigorous testing protocols, ensuring that its use meets stringent environmental and human health standards. The approval process typically involves comprehensive toxicological studies, field trials, and risk assessments to determine safe usage guidelines and maximum residue limits (MRLs) for food crops.

The economic benefits of using Flupyrsulfuron-methyl are substantial for farmers worldwide. By providing effective weed control with minimal impact on crops, it helps maintain optimal growing conditions, leading to higher yields and better quality produce. Additionally, reduced labor costs associated with manual weed removal contribute to improved profitability for agricultural enterprises.

The future prospects of Flupyrsulfuron-methyl are promising, with ongoing research focusing on expanding its applications across different crop types and regions. Innovations in formulation technology are expected to enhance its stability and solubility, making it more effective under various environmental conditions. Furthermore, research into combination products that include Flupyrsulfuron-methyl with other agrochemicals may offer broader spectrum weed control solutions.

In conclusion, Flupyrsulfuron-methyl (CAS No. 144740-53-4) stands as a cornerstone in modern agrochemicals due to its high efficacy, selectivity, and favorable environmental profile. Its role in sustainable agriculture cannot be overstated, as it contributes to increased crop yields while minimizing ecological disruption. As research continues to uncover new applications and improve formulations, Flupyrsulfuron-methyl is poised to remain a vital tool in global efforts towards efficient and environmentally responsible farming practices.